Cas no 2229609-71-4 (3-amino-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol)

• Product Name: 3-amino-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol
• CAS No: 2229609-71-4
• MF: C₈H₁₁N₅O
• MW: 193.205840349197
• CID: 6449720
• PubChem ID: 165706477
• Update Time: 2025-05-26

3-amino-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol
• 2229609-71-4
• EN300-1731094
• 3-amino-2-{3H-[1,2,3]triazolo[4,5-b]pyridin-6-yl}propan-1-ol

• Inchi： 1S/C8H11N5O/c9-2-6(4-14)5-1-7-8(10-3-5)12-13-11-7/h1,3,6,14H,2,4,9H2,(H,10,11,12,13)
• InChI Key： VWIPMFKVWBRUOF-UHFFFAOYSA-N
• SMILES： OCC(CN)C1C=NC2C(C=1)=NNN=2

Computed Properties

• Exact Mass: 193.09635999g/mol
• Monoisotopic Mass: 193.09635999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 101Ų

Additional information on 3-amino-2-{3H-1,2,3triazolo4,5-bpyridin-6-yl}propan-1-ol

Comprehensive Overview of 3-amino-2-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propan-1-ol (CAS No. 2229609-71-4)

The compound 3-amino-2-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propan-1-ol (CAS No. 2229609-71-4) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This heterocyclic compound features a unique triazolopyridine core, which is known for its versatile pharmacological properties. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive molecules.

In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The 3-amino-2-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propan-1-ol scaffold aligns with this trend, as its triazole and pyridine moieties offer excellent binding affinity for biological targets. This makes it a promising candidate for treating diseases such as cancer, inflammatory disorders, and neurodegenerative conditions.

The synthesis of CAS No. 2229609-71-4 involves multi-step organic reactions, including cyclization and functional group transformations. Its amino alcohol side chain further enhances its solubility and bioavailability, critical factors in drug development. Analytical techniques like HPLC, NMR, and mass spectrometry are employed to ensure purity and structural integrity, meeting the stringent requirements of pharmaceutical research.

From an industrial perspective, 3-amino-2-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propan-1-ol is often discussed in the context of high-throughput screening and combinatorial chemistry. Its modular structure allows for easy derivatization, enabling the creation of diverse chemical libraries for drug discovery. This adaptability has made it a focal point in AI-driven drug design, where computational models predict its interactions with biological targets.

Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols are recommended to maintain laboratory safety. The compound’s stability under various pH conditions and thermal profiles has been extensively studied, ensuring compatibility with formulation development.

In summary, 3-amino-2-{3H-1,2,3triazolo[4,5-b]pyridin-6-yl}propan-1-ol (CAS No. 2229609-71-4) represents a cutting-edge pharmacophore with broad applicability. Its integration into modern biomedical research underscores its potential to address unmet medical needs, making it a subject of ongoing scientific exploration.